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Compound of Interest

Compound Name: 4-Hydroxyhexanoic acid

Cat. No.: B087786

For Researchers, Scientists, and Drug Development Professionals

Polyhydroxyalkanoates (PHAS) represent a diverse family of biodegradable and biocompatible
polyesters synthesized by various microorganisms. Their versatility, stemming from the
incorporation of over 150 different hydroxy acid monomers, allows for a wide range of material
properties. This guide provides an objective comparison of the key performance characteristics
of PHAs derived from different hydroxy acids, supported by experimental data, to aid in the
selection of the most suitable PHA for specific research, scientific, and drug development
applications.

Classification of PHAs

PHAs are broadly classified based on the number of carbon atoms in their monomer units. This
structural difference is a primary determinant of their physical and mechanical properties.

e Short-Chain-Length PHAs (scl-PHAs): Composed of monomers with 3 to 5 carbon atoms,
such as poly(3-hydroxybutyrate) (PHB) and poly(3-hydroxyvalerate) (PHV). These are
generally more crystalline and rigid.

e Medium-Chain-Length PHAs (mcl-PHAS): Incorporate monomers with 6 to 14 carbon atoms,
such as poly(3-hydroxyoctanoate) (PHO) and poly(3-hydroxyhexanoate) (PHHXx). These
polymers are typically more elastomeric and flexible.
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[https://www.benchchem.com/product/b087786#comparing-properties-of-phas-derived-from-
different-hydroxy-acids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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